Cas no 16490-05-4 (4-Pyrimidinecarboxylicacid, 6-amino-1,2-dihydro-2-oxo-)

4-Pyrimidinecarboxylicacid, 6-amino-1,2-dihydro-2-oxo- structure
16490-05-4 structure
Product Name:4-Pyrimidinecarboxylicacid, 6-amino-1,2-dihydro-2-oxo-
CAS No:16490-05-4
MF:C5H5N3O3
MW:155.111500501633
CID:203288
PubChem ID:241841
Update Time:2025-04-19

4-Pyrimidinecarboxylicacid, 6-amino-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylicacid, 6-amino-1,2-dihydro-2-oxo-
    • 4-amino-2-oxo-1H-pyrimidine-6-carboxylic acid
    • 6-amino-2-hydroxy-4-pyrimidinecarboxylic acid
    • 6-Amino-2-hydroxy-pyrimidin-carbonsaeure-(4)
    • 6-amino-2-oxo-2,3-dihydropyrimidine-4-carboxylic acid
    • 6-amino-2-oxo-2,3-dihydro-pyrimidine-4-carboxylic acid
    • AC1L688B
    • AC1Q5RC3
    • CTK0I0898
    • Cytosin-6-carbonsaeure
    • NCIStruc1_000082
    • NCIStruc2_000008
    • NSC49714
    • NCGC00013622-02
    • NSC-49714
    • NCI60_004195
    • 6-Amino-2-oxo-1,2-dihydropyrimidine-4-carboxylic acid
    • CHEMBL1399014
    • DTXSID00287218
    • NCGC00013622
    • 16490-05-4
    • NCGC00096734-01
    • NCI49714
    • CCG-36833
    • Inchi: 1S/C5H5N3O3/c6-3-1-2(4(9)10)7-5(11)8-3/h1H,(H,9,10)(H3,6,7,8,11)
    • InChI Key: PDTPNIBJXVWGOE-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(N)=NC(N1)=O)=O

Computed Properties

  • Exact Mass: 155.03315
  • Monoisotopic Mass: 155.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.88
  • Boiling Point: 649.3°Cat760mmHg
  • Flash Point: 346.5°C
  • Refractive Index: 1.75
  • PSA: 109.33
  • LogP: -0.36850
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